Cas no 992-96-1 (Methyl-D Iodide)

Methyl-D Iodide Properties

Names and Identifiers

• Methane-d, iodo-(7CI,8CI,9CI)
• Iodomethane-d
• 992-96-1
• Iodomethane-d, >=98 atom % D, >=99% (CP), contains copper as stabilizer
• deuteromethyl iodide
• deuterio(iodo)methane
• DTXSID70480330
• Iodomethane-d1
• +Expand

• InChIKey： INQOMBQAUSQDDS-MICDWDOJSA-N
• Inchi： InChI=1S/CH3I/c1-2/h1H3/i1D
• SMILES： CI

Computed Properties

• Exact Mass: 142.93422g/mol
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 0
• Rotatable Bond Count: 0
• Monoisotopic Mass: 142.93422g/mol
• Heavy Atom Count: 2
• Complexity: 2
• Isotope Atom Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Covalently-Bonded Unit Count: 1
• XLogP3: 1.5
• Tautomer Count: nothing
• Surface Charge: 0
• Topological Polar Surface Area: 0Ų

Experimental Properties

• Merck: 13,5351
• Refractive Index: n20/D 1.526(lit.)
• Boiling Point: 42 °C(lit.)
• Melting Point: -66.5 °C(lit.)
• Density: 2.296 g/mL at 25 °C